4-(azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole
Overview
Description
4-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole, also known as 4-AMFETP, is an organic molecule that is used in a variety of scientific research applications. It is a versatile molecule that has been used in a variety of experiments, ranging from biochemical to physiological studies. 4-AMFETP is a relatively new compound that was first synthesized in 2019 and has since been used in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Structural Characterization
- Isostructural Synthesis: Compounds with structural similarities to the query chemical have been synthesized, exhibiting unique crystalline forms suitable for single crystal diffraction studies. These studies offer insights into the molecular conformation and planarity, essential for understanding the chemical behavior and potential applications of these compounds in materials science and molecular engineering (Kariuki et al., 2021).
Biological Activity Studies
- Antimicrobial Activity: Pyrazole derivatives, especially those incorporating thiophene units, have been synthesized and tested for their antimicrobial properties. Such studies are pivotal in the search for new antimicrobial agents amid rising antibiotic resistance. The antimicrobial efficacy varies with the Schiff base moiety, offering a basis for further optimization (Hamed et al., 2020).
- Anticancer Potential: Synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has been reported, with some compounds showing promising anti-tumor activities against hepatocellular carcinoma cell lines. This research underscores the therapeutic potential of pyrazole-thiophene compounds in oncology (Gomha et al., 2016).
Fluorescence and Spectroscopy
- Fluorescent Properties: The synthesis and fluorescent assessment of pyrazoline derivatives have been conducted, with some compounds displaying emissions in the blue region of the visible spectrum. Such properties are valuable for applications in fluorescent materials and optical sensors (Ibrahim et al., 2016).
properties
IUPAC Name |
4-(azidomethyl)-1-(2-fluoroethyl)-3-thiophen-2-ylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN5S/c11-3-4-16-7-8(6-13-15-12)10(14-16)9-2-1-5-17-9/h1-2,5,7H,3-4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTFRUABIXPWMJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(C=C2CN=[N+]=[N-])CCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
